Cas no 832076-91-2 (Oxazole, 2-[1,1'-biphenyl]-4-yl-4-(chloromethyl)-5-methyl-)

• Product Name: Oxazole, 2-[1,1'-biphenyl]-4-yl-4-(chloromethyl)-5-methyl-
• CAS No: 832076-91-2
• MF: C₁₇H₁₄ClNO
• MW: 283.752163410187
• CID: 677057
• PubChem ID: 12158072
• Update Time: 2025-04-19

Oxazole, 2-[1,1'-biphenyl]-4-yl-4-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-[1,1'-biphenyl]-4-yl-4-(chloromethyl)-5-methyl-
• 4-(chloromethyl)-5-methyl-2-(4-phenylphenyl)-1,3-oxazole
• AKOS005216963
• 832076-91-2
• DTXSID90478799
• BB 0261181
• 2-BIPHENYL-4-YL-4-CHLOROMETHYL-5-METHYL-OXAZOLE

• Inchi： 1S/C17H14ClNO/c1-12-16(11-18)19-17(20-12)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： HUIMYAUDTWKZAK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C2C=CC(=CC=2)C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 283.0763918g/mol
• Monoisotopic Mass: 283.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26Ų